Cas no 166756-12-3 (2-Oxa-5-azabicyclo[4.1.0]heptane)
166756-12-3 structure
Product Name:2-Oxa-5-azabicyclo[4.1.0]heptane
CAS No:166756-12-3
MF:C5H9NO
MW:99.1310613155365
MDL:MFCD17480503
CID:2092855
PubChem ID:50986266
Update Time:2025-04-21
2-Oxa-5-azabicyclo[4.1.0]heptane Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxa-5-azabicyclo[4.1.0]heptane
- AKOS024464984
- 166756-12-3
- CS-0183417
- EN300-90209
-
- MDL: MFCD17480503
- Inchi: 1S/C5H9NO/c1-2-7-5-3-4(5)6-1/h4-6H,1-3H2
- InChI Key: TWWBQCNHUYGMJP-UHFFFAOYSA-N
- SMILES: O1CCNC2CC12
Computed Properties
- Exact Mass: 99.068413911g/mol
- Monoisotopic Mass: 99.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 84.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 21.3Ų
2-Oxa-5-azabicyclo[4.1.0]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449038510-1g |
2-Oxa-5-azabicyclo[4.1.0]heptane |
166756-12-3 | 95% | 1g |
801.42 USD | 2021-06-15 | |
| Chemenu | CM201937-1g |
2-Oxa-5-azabicyclo[4.1.0]heptane |
166756-12-3 | 95% | 1g |
$839 | 2021-06-09 | |
| Chemenu | CM201937-1g |
2-Oxa-5-azabicyclo[4.1.0]heptane |
166756-12-3 | 95% | 1g |
$839 | 2023-02-17 | |
| Enamine | EN300-90209-0.05g |
2-oxa-5-azabicyclo[4.1.0]heptane |
166756-12-3 | 0.05g |
$173.0 | 2023-09-01 | ||
| Enamine | EN300-90209-0.1g |
2-oxa-5-azabicyclo[4.1.0]heptane |
166756-12-3 | 0.1g |
$257.0 | 2023-09-01 | ||
| Enamine | EN300-90209-0.25g |
2-oxa-5-azabicyclo[4.1.0]heptane |
166756-12-3 | 0.25g |
$367.0 | 2023-09-01 | ||
| Enamine | EN300-90209-0.5g |
2-oxa-5-azabicyclo[4.1.0]heptane |
166756-12-3 | 0.5g |
$579.0 | 2023-09-01 | ||
| Enamine | EN300-90209-1.0g |
2-oxa-5-azabicyclo[4.1.0]heptane |
166756-12-3 | 1.0g |
$742.0 | 2023-02-11 | ||
| Enamine | EN300-90209-2.5g |
2-oxa-5-azabicyclo[4.1.0]heptane |
166756-12-3 | 2.5g |
$1379.0 | 2023-09-01 | ||
| Enamine | EN300-90209-5.0g |
2-oxa-5-azabicyclo[4.1.0]heptane |
166756-12-3 | 5.0g |
$2438.0 | 2023-02-11 |
2-Oxa-5-azabicyclo[4.1.0]heptane Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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